Cas no 144634-98-0 ((aS)-a-2-propen-1-yl3-Furanmethanol)

• Product Name: (aS)-a-2-propen-1-yl3-Furanmethanol
• CAS No: 144634-98-0
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 2084241
• PubChem ID: 10997102
• Update Time: 2025-04-21

(aS)-a-2-propen-1-yl3-Furanmethanol Chemical and Physical Properties

Names and Identifiers

• (aS)-a-2-propen-1-yl3-Furanmethanol
• (S)-1-(furan-3-yl)but-3-en-1-ol
• 144634-98-0
• (1S)-1-(FURAN-3-YL)BUT-3-EN-1-OL

• MDL： MFCD11846663
• Inchi： 1S/C8H10O2/c1-2-3-8(9)7-4-5-10-6-7/h2,4-6,8-9H,1,3H2/t8-/m0/s1
• InChI Key： YFOVGIPVIZYMST-QMMMGPOBSA-N
• SMILES： O[C@@H](CC=C)C1=COC=C1

Computed Properties

• Exact Mass: 138.068079557Da
• Monoisotopic Mass: 138.068079557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.4Ų